Cas no 57338-25-7 (2-Propenoic acid, 2-cyano-3-(phenylamino)-, ethyl ester, (E)-)

• Product Name: 2-Propenoic acid, 2-cyano-3-(phenylamino)-, ethyl ester, (E)-
• CAS No: 57338-25-7
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• CID: 345723
• PubChem ID: 5102563
• Update Time: 2025-04-19

2-Propenoic acid, 2-cyano-3-(phenylamino)-, ethyl ester, (E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 2-cyano-3-(phenylamino)-, ethyl ester, (E)-
• ethyl 3-anilino-2-cyanoprop-2-enoate
• SSKRAIDJMJSRJD-UHFFFAOYSA-N
• DTXSID80408343
• SCHEMBL7125254
• ethyl(anilinomethylene)cyanoacetate
• 57338-25-7

• Inchi： 1S/C12H12N2O2/c1-2-16-12(15)10(8-13)9-14-11-6-4-3-5-7-11/h3-7,9,14H,2H2,1H3
• InChI Key： SSKRAIDJMJSRJD-UHFFFAOYSA-N
• SMILES： O(C(C(C#N)=CNC1C=CC=CC=1)=O)CC

Computed Properties

• Exact Mass: 216.08996
• Monoisotopic Mass: 216.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 62.1Ų

Experimental Properties

• PSA: 62.12